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Executive Summary

BMS-902483 is a potent and selective partial agonist of the a7 nicotinic acetylcholine receptor
(a7 nAChR) that has been investigated for its potential therapeutic effects on cognitive deficits.
Developed by Bristol Myers Squibb, the compound has demonstrated efficacy in preclinical
rodent models of cognition and sensory gating. Despite its promising preclinical profile, the
clinical development of BMS-902483 has been discontinued. This technical guide provides a
comprehensive overview of the pharmacological properties of BMS-902483, including its
mechanism of action, binding affinity, in vitro and in vivo efficacy, and detailed experimental
methodologies.

Mechanism of Action

BMS-902483 acts as a partial agonist at the a7 nicotinic acetylcholine receptor.[1][2] The a7
NAChHR is a ligand-gated ion channel expressed in various brain regions critical for cognitive
processes, including the hippocampus and prefrontal cortex. As a partial agonist, BMS-902483
binds to and activates the a7 nAChR, but with a lower maximal effect compared to the
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endogenous full agonist, acetylcholine.[1][3] This mode of action allows for the modulation of
cholinergic neurotransmission, which is thought to be beneficial in conditions associated with
cognitive impairment.

The activation of a7 nAChRs by BMS-902483 leads to the influx of cations, primarily Ca2+, into
the neuron. This influx triggers a cascade of downstream signaling events that are believed to
underlie the pro-cognitive effects of the compound. Key signaling pathways implicated in a7
NAChR-mediated effects include the JAK2/STAT3, PI3K/Akt, and NF-kB pathways.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for BMS-902483 from various in vitro
and in vivo studies.

Table 1: In Vitro Efficacy of BMS-902483

SpeciesiCell

Assay Type Li Parameter Value Reference
ine
FLIR
(Fluorometric
_ - EC50 9.3nM [3]
Imaging Plate
Reader)
Electrophysiolog
y (Whole-cell Rat Area EC50 140 nM [3]
patch clamp)
Electrophysiolog Peak (% of max
Rat ~40% [3]
y ACh response)
Electrophysiolog Area (% of max
Rat ~54% [3]
y ACh response)
Electrophysiolog ~60% of max
Human/Rat Emax [11[3]
y ACh response
5-HT3A Receptor
- IC50 480 nM [3]

Binding
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Table 2: In Vivo Efficacy of BMS-902483

. Minimal Receptor
Animal . . .
Model Species Endpoint Effective Occupancy Reference
ode
Dose (MED) at MED
Novel Object Improved 24h
N Mouse 0.1 mg/kg 64% [11[3]
Recognition memory
MK-801-
Induced
) Reversal of
Attentional Rat o 3 mg/kg ~90% [1][3]
o deficit
Set-Shifting
Deficit
Ketamine-
Induced Reversal of
_ Rat o - ~90% [11[3]
Auditory deficit

Gating Deficit

Signaling Pathways

Activation of the a7 nAChR by BMS-902483 initiates several downstream signaling cascades
that are crucial for its pharmacological effects.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b606265/docs?utm_src=pdf-body#pharmacological-profile-of-bms-902483-an-in-depth-technical-guide
https://synapse.patsnap.com/drug/235f48802ed14d1f9e4fe7a9fdb35ca9
https://pubmed.ncbi.nlm.nih.gov/28438647/
https://synapse.patsnap.com/drug/235f48802ed14d1f9e4fe7a9fdb35ca9
https://pubmed.ncbi.nlm.nih.gov/28438647/
https://synapse.patsnap.com/drug/235f48802ed14d1f9e4fe7a9fdb35ca9
https://pubmed.ncbi.nlm.nih.gov/28438647/
https://www.benchchem.com/product/b606265/docs?utm_src=pdf-body#pharmacological-profile-of-bms-902483-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Activates

w@ Phosphorylates

Dimerizes STAT3 Dimer

Gene Transcri iption

Translocates to Induces
Nucleus

(e.g., ant-inflammatory, anti-apoptotic)

pvsreyrey  Binds to a7 nACHR [

Neuronal Survival
Synaptic Plasticity

Actiyates

S
ectors
____________ Phosphorylates Releases Translocates to m Induces

ucleus
Activates

Gene i
(e.g.. inflammatory response)

Day 1: Habituation
(10 min in empty arena)

Day 2: Training (T1)
(10 min with two identical objects)

Drug Administration
(BMS-902483 or vehicle)

P4h post-training

Day 3: Test (T2)
(5 min with one familiar and one novel object)

Data Analysis
(Discrimination Index)
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Habituation & Shaping Drug Administration
(Learn to dig for food reward) (BMS-902483 or vehicle before testing)
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(e.g., Digging medium)

Compound Discrimination (CD)
(Irrelevant dimension added, e.g., odor)

Intra-Dimensional Shift (IDS)
(New exemplars of the same dimension)

Extra-Dimensional Shift (EDS)
(Shift to the previously irrelevant dimension)

Data Analysis
(Trials to criterion for each stage)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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